Cas no 66567-21-3 (1,2',3-tri-N-acetylsisomicin)

• Product name: 1,2',3-tri-N-acetylsisomicin
• CAS No: 66567-21-3
• MF: C₂₅H₄₃N₅O₁₀
• MW: 573.636427164078
• CID: 1710777
• PubChem ID: 15574872

1,2',3-tri-N-acetylsisomicin Chemical and Physical Properties

Names and Identifiers

• 1,2',3-tri-N-acetylsisomicin
• D-Streptamine, O-2-(acetylamino)-6-amino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4)-O-(3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6))-N,N'-diacetyl-2-deoxy-
• 66567-21-3
• MHAPKCAVDAKHDV-SKICURFCSA-N
• EINECS 266-408-8

• Inchi： InChI=1S/C25H43N5O10/c1-11(31)28-15-7-6-14(9-26)38-23(15)39-20-16(29-12(2)32)8-17(30-13(3)33)21(18(20)34)40-24-19(35)22(27-5)25(4,36)10-37-24/h6,15-24,27,34-36H,7-10,26H2,1-5H3,(H,28,31)(H,29,32)(H,30,33)/t15-,16+,17-,18+,19-,20-,21+,22-,23-,24-,25+/m1/s1
• InChI Key： MHAPKCAVDAKHDV-SKICURFCSA-N
• SMILES： CC(=O)NC1CC=C(OC1OC2C(CC(C(C2O)OC3C(C(C(CO3)(C)O)NC)O)NC(=O)C)NC(=O)C)CN

Computed Properties

• Exact Mass: 573.30099259g/mol
• Monoisotopic Mass: 573.30099259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 223Ų
• XLogP3: -4.3